Cas no 2411262-05-8 (2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one)
2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one
- Z3995632601
-
- Inchi: 1S/C12H12ClF2NO/c1-8(13)11(17)16-6-12(15,7-16)9-4-2-3-5-10(9)14/h2-5,8H,6-7H2,1H3
- InChI Key: HXEIECHMLUQHQU-UHFFFAOYSA-N
- SMILES: ClC(C)C(N1CC(C2C=CC=CC=2F)(C1)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 307
- XLogP3: 2.3
- Topological Polar Surface Area: 20.3
2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559774-0.05g |
2-chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one |
2411262-05-8 | 95.0% | 0.05g |
$212.0 | 2025-02-24 |
2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one
Recent Advances in the Study of 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one (CAS: 2411262-05-8)
In recent years, the compound 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one (CAS: 2411262-05-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine scaffold and fluorinated aromatic ring, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its synthesis, biological activity, and potential clinical applications.
The synthesis of 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the stereoselective introduction of the fluorine atoms. Researchers have employed novel catalytic systems and green chemistry principles to enhance the efficiency of the synthesis, reducing the environmental impact and cost of production.
From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro studies indicate that it exhibits high selectivity and potency, making it a promising candidate for further drug development. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential applications for treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one. These studies have revealed favorable bioavailability and metabolic stability, along with a manageable safety profile. However, challenges remain in addressing certain off-target effects and optimizing the dosing regimen to minimize potential side effects.
In conclusion, the compound 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one (CAS: 2411262-05-8) represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural features and biological activity warrant further investigation to fully unlock its therapeutic potential. Continued efforts in synthesis optimization, target validation, and preclinical testing will be critical in advancing this compound toward clinical applications.
2411262-05-8 (2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)